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Compound of Interest

Compound Name: PF-915275

Cat. No.: B1679709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PF-
915275, a potent and selective 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1)

inhibitor, using dimethyl sulfoxide (DMSO) as the solvent.[1] Adherence to this protocol is

crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility
PF-915275 is a small molecule with a molecular weight of 350.39 g/mol .[1][2] It is supplied as

a white to pink solid powder.[2] The compound is highly soluble in DMSO, with a maximum

reported solubility of 100 mM.[1] For optimal results, it is recommended to use anhydrous or

newly opened DMSO, as hygroscopic DMSO can negatively impact the solubility of the

compound.[2]

Table 1: Physicochemical and Solubility Data for PF-915275
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Property Value Reference(s)

Molecular Weight (M.Wt) 350.39 g/mol [1][2]

Formula C₁₈H₁₄N₄O₂S [1][2]

Appearance Solid, White to pink [2]

Solubility in DMSO Up to 100 mM (35.04 mg/mL) [1]

Storage (Powder) -20°C for up to 3 years [2]

Storage (Stock Solution)
-80°C for up to 2 years; -20°C

for up to 1 year
[2]

Experimental Protocol: Preparation of a 10 mM PF-
915275 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PF-915275 in

DMSO.

Materials
PF-915275 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile)

Pipettes and sterile filter tips

Vortex mixer

Optional: Sonicator water bath

Procedure
Acclimatize Reagents: Allow the vial of PF-915275 powder and the DMSO to reach room

temperature before opening to prevent condensation of moisture.
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Weigh PF-915275: Accurately weigh out 3.50 mg of PF-915275 powder and transfer it to a

sterile microcentrifuge tube or vial.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 350.39 g/mol = 3.5039 mg

Add DMSO: Add 1 mL of anhydrous DMSO to the vial containing the PF-915275 powder.

Dissolve the Compound:

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not dissolve completely, sonication in a water bath for 5-10 minutes

at room temperature can aid dissolution.[3]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound.[3][4]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[2]

Dilution for Cell-Based Assays
When preparing working solutions for cell-based experiments, the final concentration of DMSO

in the cell culture medium should be kept low, typically below 0.5%, to avoid cellular toxicity.[3]

[4] It is recommended to perform serial dilutions of the DMSO stock solution in the culture

medium. Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.[4]

Workflow and Signaling Pathway Diagrams
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The following diagrams illustrate the experimental workflow for preparing the PF-915275 stock

solution and its mechanism of action.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM PF-915275 stock solution in DMSO.
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PF-915275 Mechanism of Action

Cortisone
(Inactive)

11β-HSD1

Conversion

Cortisol
(Active)

Glucocorticoid
Receptor

Activation

PF-915275

Inhibition

Cellular Effects
(e.g., Adipogenesis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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